Cas no 1182284-50-9 (1H-Indene-4,6-dicarboxylic acid, 2,3-dihydro-5-hydroxy-, 6-ethyl ester)

• Product Name: 1H-Indene-4,6-dicarboxylic acid, 2,3-dihydro-5-hydroxy-, 6-ethyl ester
• CAS No: 1182284-50-9
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 97708
• Update Time: 2023-04-05

1H-Indene-4,6-dicarboxylic acid, 2,3-dihydro-5-hydroxy-, 6-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-4,6-dicarboxylicacid, 2,3-dihydro-5-hydroxy-, 6-ethyl ester
• 1H-Indene-4,6-dicarboxylic acid, 2,3-dihydro-5-hydroxy-, 6-ethyl ester

• Inchi： 1S/C13H14O5/c1-2-18-13(17)9-6-7-4-3-5-8(7)10(11(9)14)12(15)16/h6,14H,2-5H2,1H3,(H,15,16)
• InChI Key： BFURMYOPFIJBSN-UHFFFAOYSA-N
• SMILES： C1C2=C(C(C(O)=O)=C(O)C(C(OCC)=O)=C2)CC1

Computed Properties

• Exact Mass: 250.084
• Monoisotopic Mass: 250.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2